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Compound of Interest

Compound Name: Cesium bicarbonate

Cat. No.: B3423337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cesium bicarbonate (CsHCO₃), also known as cesium hydrogen carbonate, is an inorganic

compound with the CAS number 15519-28-5. It is a white, crystalline solid that serves as a

precursor in the synthesis of various cesium salts and finds application as a base in organic

synthesis.[1][2][3] This technical guide provides a comprehensive overview of the known

properties and synthetic methodologies related to cesium bicarbonate, with a focus on

delivering actionable data and procedural insights for laboratory and development settings.

Physicochemical Properties
Cesium bicarbonate is characterized by its high solubility in water and its hygroscopic nature.

[4] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 15519-28-5 [2]

Molecular Formula CHCsO₃ [2]

Molecular Weight 193.92 g/mol [2]

Appearance
White crystalline powder or

aggregates
[3][5]

Melting Point 175 °C [4]

Solubility in Water 67.77 g/100 mL at 20 °C [2]

Hygroscopicity Hygroscopic [4]

Crystallography and Spectroscopic Data
Crystal Structure
Cesium bicarbonate crystallizes in a monoclinic system.[1] Its structure has been investigated

using single-crystal X-ray diffraction, a fundamental technique for the precise determination of

atomic arrangements within a crystal lattice.[1]

Spectroscopic Analysis
Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy studies of aqueous

solutions of alkali metal bicarbonates, including cesium bicarbonate, have been conducted.

[6] Specific FTIR and Raman spectra for solid cesium bicarbonate are available in spectral

databases.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed standard spectra for

cesium bicarbonate are not readily available in the literature, the chemical shift for ¹³C-

labeled bicarbonate (H¹³CO₃⁻) is known to be in the range of 160.3-161.5 ppm in D₂O for the

fast-exchanging HCO₃⁻/CO₃²⁻ species.[7][8]
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The primary synthetic route to cesium bicarbonate involves the carbonation of cesium

carbonate or cesium hydroxide solutions.[1]

Synthesis from Cesium Carbonate
A common and straightforward method for the preparation of cesium bicarbonate is by

bubbling carbon dioxide gas through a concentrated aqueous solution of cesium carbonate.

The reaction proceeds as follows:

Cs₂CO₃ + CO₂ + H₂O → 2CsHCO₃[2]

Experimental Protocol:

Prepare a concentrated solution of cesium carbonate (Cs₂CO₃) in deionized water.

Bubble carbon dioxide (CO₂) gas through the solution at a steady rate with continuous

stirring.

Monitor the pH of the solution. The pH will decrease as the more alkaline carbonate is

converted to the bicarbonate.

Continue the carbonation until the pH indicates the complete conversion to cesium
bicarbonate.

The resulting cesium bicarbonate can be isolated by controlled precipitation or used

directly in solution.

Diagram: Synthesis of Cesium Bicarbonate from Cesium Carbonate
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Caption: Reaction scheme for the synthesis of cesium bicarbonate.

Synthesis from Cesium Hydroxide for ¹³C-Labeling
For isotopic labeling studies, ¹³C-labeled cesium bicarbonate can be synthesized from cesium

hydroxide and ¹³C-labeled carbon dioxide.

Experimental Protocol (Adapted for ¹³C-Labeling):[7]

Slowly add ¹³CO₂ gas to a solution of cesium hydroxide (CsOH) hydrate.

The reaction should be performed in a closed system to ensure efficient utilization of the

labeled carbon dioxide.

The resulting ¹³C-labeled cesium bicarbonate (CsH¹³CO₃) can be dissolved in a suitable

solvent system (e.g., water and glycerol) for further use in applications such as

hyperpolarized ¹³C magnetic resonance spectroscopy.

Applications in Organic Synthesis
Cesium bicarbonate, like other cesium salts, can act as a base in various organic reactions.

The "cesium effect," where cesium salts can uniquely promote certain reactions, is an area of
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active research.[1] Its high solubility in polar solvents can be advantageous for achieving

homogeneous reaction conditions.[1]

Palladium-Catalyzed Hydroxycarbonylation of Aryl
Halides
Cesium salts are often employed as bases in palladium-catalyzed carbonylation reactions.

While specific protocols detailing the use of cesium bicarbonate are not prevalent, the general

principle involves the use of a base to facilitate the reaction. In the hydroxycarbonylation of aryl

halides, a palladium catalyst, a carbon monoxide source, and a base are used to convert the

aryl halide to the corresponding carboxylic acid.[9][10][11]

Diagram: Generalized Palladium-Catalyzed Hydroxycarbonylation
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Caption: A simplified catalytic cycle for hydroxycarbonylation.

Nickel-Catalyzed Hydroarylation of Alkenes
Nickel-catalyzed hydroarylation reactions provide a means to form carbon-carbon bonds

between an arene and an alkene.[12][13] The choice of base can be critical for the efficiency

and selectivity of these reactions. While specific examples using cesium bicarbonate are not

extensively documented, its properties as a base make it a candidate for such transformations.

Thermal Analysis
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While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for cesium bicarbonate are not widely published, the thermal decomposition of other

alkali metal bicarbonates is well-documented.[14][15] Generally, upon heating, bicarbonates

decompose to the corresponding carbonate, water, and carbon dioxide.

2CsHCO₃(s) → Cs₂CO₃(s) + H₂O(g) + CO₂(g)

The decomposition temperature and the profile of mass loss observed in TGA, coupled with the

endothermic or exothermic events detected by DSC, provide valuable information about the

thermal stability of the compound. For sodium bicarbonate, decomposition starts around 140

°C.[15] Given that cesium bicarbonate has a reported melting point of 175 °C, its

decomposition is expected to occur in this temperature range.

Safety and Handling
Cesium bicarbonate is classified as an eye irritant.[5][16] Standard laboratory safety

precautions should be followed when handling this compound, including the use of personal

protective equipment such as safety glasses and gloves. Due to its hygroscopic nature, it

should be stored in a tightly sealed container in a cool, dry place.[4]

Conclusion
Cesium bicarbonate is a valuable inorganic compound with established physicochemical

properties and synthetic routes. While detailed experimental data in some areas, such as

thermal analysis and specific catalytic applications, are not extensively covered in publicly

available literature, this guide provides a solid foundation of its core characteristics and

methodologies. Further research into its specific applications in catalysis and materials science

is warranted to fully explore the potential of this versatile cesium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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